3-Methoxypyrrolidine hydrochloride
Overview
Description
3-Methoxypyrrolidine hydrochloride is a chemical compound that is not directly mentioned in the provided papers. However, related compounds and methodologies for synthesizing similar structures are discussed. For instance, the synthesis of cis-3-amino-2-methylpyrrolidines is described, which shares the pyrrolidine core with 3-methoxypyrrolidine . Additionally, the chemoenzymatic synthesis of enantiomerically pure 3-methoxy-4-methylaminopyrrolidine is reported, which is a key intermediate for antitumor compounds . These studies suggest that 3-methoxypyrrolidine hydrochloride could be synthesized through similar methods and might serve as an intermediate or a building block in pharmaceutical research.
Synthesis Analysis
The synthesis of related pyrrolidine derivatives involves several steps, including ring expansion, reductive ring closure, and O-deprotection . Chemoenzymatic methods have also been employed, utilizing enzymatic transesterification to achieve high enantiomeric excess . Another approach includes the resolution of racemic mixtures via diastereomeric salt formation . These methods could potentially be adapted for the synthesis of 3-methoxypyrrolidine hydrochloride by altering the functional groups involved.
Molecular Structure Analysis
The molecular structure of compounds similar to 3-methoxypyrrolidine hydrochloride has been studied. For example, the crystal and molecular structure of cis-3,4-dibromopyrrolidine hydrochloride was reported, showing a slightly deformed envelope conformation . This information can be useful in predicting the molecular conformation of 3-methoxypyrrolidine hydrochloride, which may also exhibit a similar pyrrolidine ring structure.
Chemical Reactions Analysis
The chemical reactivity of pyrrolidine derivatives includes various reactions such as [3+2] dipolar cycloadditions , halogenation , and Michael addition followed by intramolecular Mannich-type reactions . These reactions are crucial for modifying the pyrrolidine ring and introducing different substituents, which could be relevant when considering the synthesis and reactivity of 3-methoxypyrrolidine hydrochloride.
Physical and Chemical Properties Analysis
While the physical and chemical properties of 3-methoxypyrrolidine hydrochloride are not directly reported, the properties of related compounds can provide insights. For instance, the melting point of 3-methoxy-5-chloro-2,6-dinitropyridine was determined to be 115-117 °C . Such data on related compounds can help infer the potential properties of 3-methoxypyrrolidine hydrochloride, such as solubility, melting point, and stability.
Scientific Research Applications
Pharmacological Profiles and Applications
- R-96544, a derivative of 3-Methoxypyrrolidine Hydrochloride : R-96544, the active form of R-102444, a novel 5-HT(2A) receptor antagonist, has shown significant inhibition of platelet aggregation induced by serotonin in various animal models, highlighting its potential in antiplatelet therapy (Ogawa, Sugidachi, Tanaka, Fujimoto, & Asai, 2002).
Chemical Synthesis and Optimization
- Resolution of 3-Aminopyrrolidine : An optimized resolution process for 3-aminopyrrolidine, a key intermediate for chiral pharmaceuticals, was developed using 3-methoxypyrrolidine hydrochloride, highlighting its role in enantioselective synthesis (Sakurai, Yuzawa, & Sakai, 2008).
- Synthesis of (S)-3-Hydroxypyrrolidine Hydrochloride : The study describes an efficient synthesis process for (S)-3-Hydroxypyrrolidine Hydrochloride from (S)-4-amino-2-hydroxybutyric acid, showcasing its relevance in chemical manufacturing (Li Zi-cheng, 2009).
Application in Drug Development
- Enantioselective Synthesis of Quinolone Antitumor Compound : A study demonstrates the chemoenzymatic enantioselective synthesis of a key intermediate for a quinolone antitumor compound, highlighting its potential in drug development (Kamal, Shaik, Sandbhor, Malik, & Kaga, 2004).
Role in Organic Chemistry Research
- Vinylogous Mannich Reactions : The compound was used in a study for the synthesis of a precursor of pumiliotoxin 251D, demonstrating its utility in advanced organic synthesis (Martin & Bur, 1999).
- Synthesis of 3-Aminopyrrolidines and Piperidines : Demonstrated the utility of 3-Methoxypyrrolidine Hydrochloride in synthesizing functionalized aminopyrrolidines and piperidines, crucial in medicinal chemistry (Norton Matos, Afonso, & Batey, 2001).
Safety and Hazards
Safety data sheets suggest that 3-Methoxypyrrolidine hydrochloride should be handled with care to avoid contact with skin and eyes, and formation of dust and aerosols . Appropriate exhaust ventilation should be provided at places where dust is formed . More specific safety and hazard information would be available in the material safety data sheet (MSDS) provided by the manufacturer .
properties
IUPAC Name |
3-methoxypyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c1-7-5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQMYKVUSWPIFEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCNC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50621562 |
Source
|
| Record name | 3-Methoxypyrrolidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50621562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxypyrrolidine hydrochloride | |
CAS RN |
136725-50-3 |
Source
|
| Record name | 3-Methoxypyrrolidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50621562 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methoxypyrrolidine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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